Cas no 55836-64-1 (Benzoic acid, 2-ethyl-6-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 2-ethyl-6-hydroxy-, methyl ester
• CAS No: 55836-64-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 350640
• PubChem ID: 590631
• Update Time: 2025-04-19

Benzoic acid, 2-ethyl-6-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethyl-6-hydroxy-, methyl ester
• 2-Ethyl-6-hydroxybenzoic acid methyl ester
• methyl 2-ethyl-6-hydroxybenzoate
• BSNRFXVUOLROJV-UHFFFAOYSA-N
• 55836-64-1
• methyl 6-ethylsalicylate
• DTXSID30343573
• Methyl 2-ethyl-6-hydroxybenzoate #
• SCHEMBL16682991

• Inchi： 1S/C10H12O3/c1-3-7-5-4-6-8(11)9(7)10(12)13-2/h4-6,11H,3H2,1-2H3
• InChI Key： BSNRFXVUOLROJV-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1C(=O)OC)CC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters